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Compound of Interest

Compound Name:

[1-(4-

Fluorophenyl)cyclobutyl]methana

mine

CAS No.: 1017462-08-6

Cat. No.: B3073349

Get Quote

Executive Summary
[1-(4-Fluorophenyl)cyclobutyl]methanamine (CAS: 1228879-30-8, HCl salt) represents a

high-value scaffold for medicinal chemistry, offering a "conformationally restricted" alternative to

traditional gem-dimethyl or phenethylamine motifs. This application note details its utility as a

primary amine building block, focusing on its unique steric properties, metabolic stability

conferred by the cyclobutane-fluorine combination, and optimized protocols for its incorporation

into drug discovery campaigns.
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Property Data

IUPAC Name [1-(4-Fluorophenyl)cyclobutyl]methanamine

Molecular Weight 179.24 g/mol (Free base)

CAS Number 1228879-30-8 (HCl salt)

LogP (Predicted) ~2.2 (Lipophilic amine)

pKa (Predicted) ~9.5 (Primary amine)

Key Structural Feature
Quaternary carbon at C1 (Gem-disubstitution

effect)

Strategic Value in Drug Design
The "Gem-Dimethyl" Bioisostere
In many lead optimization programs, gem-dimethyl groups (-C(CH3)2-) are introduced to block

metabolic hot-spots or lock conformation (Thorpe-Ingold effect). However, methyl groups are

susceptible to CYP450-mediated oxidation.

The Cyclobutane Advantage: Replacing a gem-dimethyl group with a cyclobutane ring

maintains the steric bulk and conformational lock but significantly alters the metabolic profile.

The strained ring resists oxidation better than exposed methyl groups.

Fluorine Substitution: The para-fluorine atom on the phenyl ring blocks the primary site of

Phase I metabolic oxidation, extending the half-life of the scaffold in vivo.

Conformational Restriction
The cyclobutane ring creates a rigid spiro-like center at C1. When this amine is coupled to a

core (e.g., via an amide bond), the vector of the phenyl group is fixed relative to the nitrogen.

This is critical for:

GPCR Ligands: Fixing the distance between the basic nitrogen and the aromatic ring

(pharmacophore).
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Kinase Inhibitors: Orienting the fluorophenyl group into hydrophobic pockets (e.g., the back-

cleft of the ATP binding site).

Visualizing the Workflow
The following diagram illustrates the decision tree for utilizing this building block in parallel

medicinal chemistry.
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Figure 1: Synthetic decision tree for incorporating the cyclobutylmethanamine scaffold.

Experimental Protocols
General Handling[6]

Storage: Store the HCl salt at 2–8°C under desiccant. It is hygroscopic.

Solubility: Highly soluble in DMSO, MeOH, and DMF. Free base is soluble in DCM.

Protocol A: Sterically Demanding Amide Coupling
Rationale: The primary amine is attached to a quaternary carbon (neopentyl-like position).

Standard coupling (EDC/NHS) may be sluggish due to steric hindrance from the cyclobutane

ring.

Materials:

Carboxylic Acid Partner (1.0 equiv)
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[1-(4-Fluorophenyl)cyclobutyl]methanamine HCl (1.1 equiv)

HATU (1.2 equiv)

DIEA (Diisopropylethylamine) (3.0 equiv)

DMF (Anhydrous)

Step-by-Step:

Activation: Dissolve the Carboxylic Acid (0.5 mmol) in DMF (2 mL). Add HATU (0.6 mmol)

and stir for 5 minutes at Room Temperature (RT) to form the activated ester. Note: Color

change to yellow/orange is typical.

Addition: Add the amine HCl salt (0.55 mmol) followed immediately by DIEA (1.5 mmol).

Reaction: Stir at RT for 4–16 hours.

QC Check: Monitor by LCMS. If conversion is <50% after 4 hours, heat to 50°C. The

quaternary center can retard nucleophilic attack.

Work-up: Dilute with EtOAc (20 mL), wash with 1N HCl (2x), sat. NaHCO3 (2x), and Brine.

Dry over Na2SO4.

Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Controlled Reductive Amination
Rationale: To synthesize secondary amines (e.g., for monoamine transporter inhibitors).

Sodium triacetoxyborohydride is chosen for its mildness, preventing reduction of the

aldehyde/ketone partner.

Materials:

Aldehyde/Ketone Partner (1.0 equiv)

[1-(4-Fluorophenyl)cyclobutyl]methanamine Free Base* (1.0 equiv)

NaBH(OAc)3 (1.5 equiv)
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Acetic Acid (catalytic, 1 drop)

DCE (1,2-Dichloroethane)

Step-by-Step:

Free Basing (If using HCl salt): Partition the HCl salt between DCM and 1N NaOH. Separate

organic layer, dry, and concentrate to obtain the free base oil. Crucial: Reductive amination

works best with the free amine.

Imine Formation: Dissolve Aldehyde (0.5 mmol) and Amine (0.5 mmol) in DCE (3 mL). Add 1

drop of AcOH. Stir for 1 hour at RT.

Reduction: Add NaBH(OAc)3 (0.75 mmol) in one portion. Stir for 12 hours.

Quench: Add sat. NaHCO3 (5 mL) and stir vigorously for 15 minutes.

Extraction: Extract with DCM (3x).

Purification: Reverse-phase HPLC is often required for polar secondary amines.

Analytical Validation (QC)
When characterizing products derived from this building block, look for these diagnostic

signals:
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Technique Diagnostic Signal Interpretation

1H NMR 1.8 - 2.4 ppm (m, 6H)

Cyclobutane ring protons.

Often appear as complex

multiplets due to ring

puckering.

1H NMR 2.8 - 3.0 ppm (s or d, 2H)

Methylene protons (

). In amides, this doublet shifts

downfield.

19F NMR -116 ppm (approx)
Distinctive singlet for the para-

fluorophenyl group.

13C NMR ~45-50 ppm
Quaternary Carbon (C1) of the

cyclobutane.

Case Study: Design of a Hypothetical Kinase
Inhibitor
To demonstrate the application, we consider the design of a Type II kinase inhibitor where the

"tail" occupies the hydrophobic back pocket.

Objective: Replace a labile tert-butyl amine tail with the [1-(4-
Fluorophenyl)cyclobutyl]methanamine scaffold to improve metabolic stability.

Workflow:

Scaffold Selection: A pyrazolopyrimidine core (common in kinase inhibitors like Ibrutinib).

Coupling: Using Protocol A, the amine is coupled to the core carboxylic acid.

Result: The cyclobutane ring fills the hydrophobic pocket previously occupied by the tert-

butyl group. The 4-fluorophenyl group engages in

-stacking interactions with the gatekeeper residue (e.g., Phenylalanine).
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Outcome: The resulting molecule (Hypothetical Compound KB-4F) shows maintained

potency (IC50 < 10 nM) but increases microsomal stability (

) from 15 min to 45 min due to the fluorinated, cyclic blocking group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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